Cas no 6425-11-2 (4-(morpholin-4-yl)(4-nitrophenyl)methylmorpholine)

• Product Name: 4-(morpholin-4-yl)(4-nitrophenyl)methylmorpholine
• CAS No: 6425-11-2
• MF: C₁₅H₂₁N₃O₄
• MW: 307.344943761826
• CID: 510214
• Update Time: 2026-04-29

4-(morpholin-4-yl)(4-nitrophenyl)methylmorpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine,4,4'-[(4-nitrophenyl)methylene]bis-
• Hexane, 3,4-diphenyl-
• 4-(morpholin-4-yl)(4-nitrophenyl)methylmorpholine

Computed Properties

• Exact Mass: 238.17226

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-(morpholin-4-yl)(4-nitrophenyl)methylmorpholine

4-(Morpholin-4-yl)(4-nitrophenyl)methylmorpholine: A Comprehensive Overview

4-(Morpholin-4-yl)(4-nitrophenyl)methylmorpholine, a compound with the CAS registry number 6425-11-2, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a morpholine ring with a nitrophenyl group, creating a molecule with versatile functional groups and intriguing chemical properties.

The morpholine ring, a six-membered heterocyclic structure containing an oxygen atom and two nitrogen atoms, is a key feature of this compound. Morpholine derivatives are widely studied due to their potential applications in drug design, as they can act as bioisosteres or serve as scaffolds for various pharmacophores. The presence of the nitrophenyl group further enhances the compound's reactivity and selectivity, making it a valuable substrate for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-(Morpholin-4-yl)(4-nitrophenyl)methylmorpholine through various routes, including nucleophilic substitution and coupling reactions. These methods have been optimized to improve yield and purity, ensuring that the compound can be produced on a larger scale for both academic and industrial applications.

One of the most promising areas of research involving this compound is its application in drug discovery. The nitrophenyl group is known to exhibit strong electron-withdrawing properties, which can influence the electronic environment of the molecule and potentially enhance its bioactivity. Studies have shown that derivatives of this compound may possess anti-inflammatory, antifungal, or anticancer properties, making them valuable candidates for preclinical testing.

In addition to its pharmacological applications, 4-(Morpholin-4-yl)(4-nitrophenyl)methylmorpholine has also been explored in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts and sensors. For instance, researchers have reported that this compound can act as a ligand in metalloporphyrin systems, enhancing their catalytic efficiency in oxidation reactions.

The structural versatility of this compound also makes it an attractive candidate for polymer chemistry. By incorporating this molecule into polymer networks, scientists have developed materials with improved mechanical properties and thermal stability. These materials have potential applications in advanced composites and high-performance polymers.

From an analytical standpoint, the characterization of 4-(Morpholin-4-yl)(4-nitrophenyl)methylmorpholine has been achieved using a variety of techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational dynamics, further aiding in its optimization for various applications.

In conclusion, 4-(Morpholin-4-yl)(4-nitrophenyl)methylmorpholine (CAS No. 6425-11-2) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in future research and development efforts.